![molecular formula C14H26N4 B1436376 N-((1-Isobutyl-1H-pyrazol-4-yl)methyl)-N-methylpiperidin-4-amine CAS No. 2140316-96-5](/img/structure/B1436376.png)
N-((1-Isobutyl-1H-pyrazol-4-yl)methyl)-N-methylpiperidin-4-amine
Overview
Description
N-((1-Isobutyl-1H-pyrazol-4-yl)methyl)-N-methylpiperidin-4-amine is a chemical compound that belongs to the class of synthetic cannabinoids. It is commonly referred to as SGT-151 and has gained popularity in the research community due to its unique properties.
Scientific Research Applications
Synthesis and Bioactivity
N-((1-Isobutyl-1H-pyrazol-4-yl)methyl)-N-methylpiperidin-4-amine and its derivatives have been explored in various synthetic and bioactivity studies. A study by Titi et al. (2020) focused on synthesizing hydroxymethyl pyrazole derivatives, investigating their structures using techniques like FT-IR, UV–visible spectroscopy, and X-ray crystallography. These compounds, including derivatives of N-((1h-pyrazol-1-yl) methyl) pyrimidin-2-amine, displayed potential biological activity against breast cancer and microbes (Titi et al., 2020).
Potential as PET Imaging Agents
Research by Xiaohong Wang et al. (2018) focused on the synthesis of a compound structurally similar to this compound for potential use in Positron Emission Tomography (PET) imaging for detecting IRAK4 enzyme in neuroinflammation (Wang et al., 2018).
Chemical Synthesis Applications
The study by Fleck et al. (2003) demonstrates the use of related compounds in the synthesis of key intermediates for pharmaceuticals, highlighting the relevance of such chemical structures in drug development (Fleck et al., 2003).
Applications in Cobalt(II) Complexes
A study by Choi et al. (2015) explored the use of compounds structurally related to this compound in forming Co(II) complexes. These complexes showed potential for applications in polymerization processes, particularly for producing poly(methylmethacrylate) with specific molecular characteristics (Choi et al., 2015).
Corrosion Inhibition
Research by Chetouani et al. (2005) demonstrated the efficacy of bipyrazole compounds, related to the chemical , in inhibiting corrosion of iron in acidic media. This suggests potential applications in materials science and engineering (Chetouani et al., 2005).
Properties
IUPAC Name |
N-methyl-N-[[1-(2-methylpropyl)pyrazol-4-yl]methyl]piperidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N4/c1-12(2)9-18-11-13(8-16-18)10-17(3)14-4-6-15-7-5-14/h8,11-12,14-15H,4-7,9-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZFKENIYQUYRFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=C(C=N1)CN(C)C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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